3-Acetoxy-2-phenylbutanenitrile

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: (1-cyano-1-phenylpropan-2-yl) acetate
• InChI: InChI=1S/C12H13NO2/c1-9(15-10(2)14)12(8-13)11-6-4-3-5-7-11/h3-7,9,12H,1-2H3
• InChI Key: BDDINBGHDMBUNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C#N)C1=CC=CC=C1)OC(=O)C

Description

3-Acetoxy-2-phenylbutanenitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This mixture of esters was prepared using the procedure described in Example 5, except 3-hydroxy-2-phenylbutanenitrile was used in place of 2-(2-chloro-5-difluoromethoxy)phenyl)-3-hydroxypropanenitrile. The preparation of 3-hydroxy-2-phenylbutanenitrile is shown in Example 17. The recovered ester product was a colorless oil (93% yield) as a mixture of diastereoisomers (Esters 9A and 9B), separated by chromatography into two pairs, Rf 0.40 and 0.32 (silica gel, EtOAc:hexane=1:4).